Cas no 52438-21-8 (1-Cinnamoylpyrrolidine)

• Product Name: 1-Cinnamoylpyrrolidine
• CAS No: 52438-21-8
• MF: C₁₃H₁₅NO
• MW: 201.2643
• CID: 359609
• PubChem ID: 765514
• Update Time: 2025-05-22

1-Cinnamoylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-[(2E)-1-oxo-3-phenyl-2-propenyl]-
• 1-Cinnamoylpyrrolidine
• 1-[(2E)-1-Oxo-3-phenyl-2-propenyl]pyrrolidine
• [ "" ]
• cinnamic acid pyrrolidid
• CBDivE_013823
• 3-Phenyl-1-pyrrolidin-1-ylprop-2-en-1-one
• (E)-3-phenyl-1-pyrrolidin-1-ylprop-2-en-1-one
• (E)-3-PHENYL-1-(PYRROLIDIN-1-YL)PROP-2-EN-1-ONE
• 1-[(2E)-3-Phenyl-2-propenoyl]pyrrolidine
• Pyrrolidine, 1-cinnamoyl-
• Pyrrolizinostyryl ketone
• trans-N-cinnamoyl pyrrolidine
• JSIGICUAXLIURX-CMDGGOBGSA-
• HMS1578F22
• CCA43821
• STK414369
• ST50561131
• (2E)-3-phenyl-1-pyrrolidinylprop-2-en-1-one
• 1-[(2E)-3-P
• (Z)-3-phenyl-1-pyrrolidin-1-ylprop-2-en-1-one
• (2Z)-3-phenyl-1-(pyrrolidin-1-yl)prop-2-en-1-one
• CHEBI:187055
• (E)-1-Cinnamoylpyrrolidine
• SCHEMBL692257
• CL-323509
• (E)-3-Phenyl-1-(pyrrolidino)-2-propen-1-one
• NCGC00343001-01
• HY-N1620
• FS-8742
• InChI=1/C13H15NO/c15-13(14-10-4-5-11-14)9-8-12-6-2-1-3-7-12/h1-3,6-9H,4-5,10-11H2/b9-8+
• DTXSID701260488
• AKOS000716448
• AB01334893-02
• CHEMBL2229614
• AK-968/09000040
• 52438-21-8
• 2-Propen-1-one,3-phenyl-1-(1-pyrrolidinyl)-
• SCHEMBL692258
• JSIGICUAXLIURX-CMDGGOBGSA-N
• 19202-21-2
• CHEBI:157709
• CS-0017281
• 1-[(2E)-3-Phenyl-2-propenoyl]pyrrolidine #
• 3-Phenyl-1-(pyrrolidin-1-yl)prop-2-en-1-one
• G82805
• (2E)-3-phenyl-1-(pyrrolidin-1-yl)prop-2-en-1-one

• Inchi： 1S/C13H15NO/c15-13(14-10-4-5-11-14)9-8-12-6-2-1-3-7-12/h1-3,6-9H,4-5,10-11H2/b9-8+
• InChI Key： JSIGICUAXLIURX-CMDGGOBGSA-N
• SMILES： O=C(/C(/[H])=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H])N1C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 201.11545
• Monoisotopic Mass: 201.115364102 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 201.26
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3

Experimental Properties

• Color/Form: Powder
• Density: 1.118±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 123 ºC
• Solubility: Very slightly soluble (0.3 g/l) (25 º C),
• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 1-Cinnamoylpyrrolidine

Comprehensive Overview of 1-Cinnamoylpyrrolidine (CAS No. 52438-21-8): Properties, Applications, and Industry Insights

1-Cinnamoylpyrrolidine (CAS No. 52438-21-8) is a specialized organic compound gaining attention in pharmaceutical and flavor/fragrance industries due to its unique structural properties. As a derivative of pyrrolidine and cinnamic acid, this compound exhibits a balanced lipophilic-hydrophilic profile, making it valuable for drug design and sensory applications. Researchers are increasingly exploring its role as a flavor enhancer and bioactive intermediate, particularly in the development of novel therapeutic agents.

The molecular structure of 1-Cinnamoylpyrrolidine features a pyrrolidine ring conjugated with a cinnamoyl group, creating distinct electronic properties that influence its reactivity. This configuration allows for selective interactions with biological targets, explaining its growing popularity in medicinal chemistry research. Recent studies highlight its potential as a building block for neurologically active compounds, with particular interest in its mild stimulant properties and possible applications in cognitive enhancement formulations.

In the flavor industry, 1-Cinnamoylpyrrolidine is recognized for its ability to impart warm, spicy notes with exceptional stability. Its thermal resistance makes it suitable for baked goods and processed foods, addressing current consumer demands for clean-label ingredients that withstand high-temperature processing. The compound's low volatility contributes to long-lasting flavor profiles, a key consideration for product developers creating sustained-release flavor systems.

From a synthetic chemistry perspective, 52438-21-8 serves as a versatile intermediate for N-acylation reactions. Its balanced reactivity allows for efficient transformations while minimizing unwanted side products, making it valuable for green chemistry applications. The pharmaceutical industry particularly values this compound for constructing nitrogen-containing heterocycles, which constitute over 60% of small-molecule drugs currently in development pipelines.

Recent advancements in computational chemistry have enabled better prediction of 1-Cinnamoylpyrrolidine's behavior in complex systems. Molecular docking studies suggest potential interactions with G-protein coupled receptors, opening new research avenues for targeted drug delivery systems. These developments align with current industry trends toward personalized medicine and precision formulation technologies.

Quality control protocols for CAS 52438-21-8 emphasize rigorous spectroscopic characterization, including NMR and mass spectrometry verification. The compound typically appears as a pale yellow crystalline solid with excellent storage stability under recommended conditions. Manufacturers are increasingly adopting quality-by-design approaches to ensure batch-to-batch consistency, particularly for pharmaceutical-grade material where purity thresholds exceed 98%.

Environmental and regulatory aspects of 1-Cinnamoylpyrrolidine production have evolved significantly. Modern synthetic routes emphasize atom economy and reduced solvent waste, responding to tightening green chemistry regulations. The compound's favorable biodegradation profile makes it attractive compared to traditional synthetic intermediates, addressing growing concerns about persistent organic pollutants in industrial chemistry.

Market analysis indicates steady growth for cinnamoyl derivatives, with 52438-21-8 occupying a niche position in specialty chemicals. The compound's dual applications in pharmaceutical intermediates and flavor chemistry create diversified demand streams. Industry forecasts suggest particular growth in Asian markets where functional ingredients for both health and sensory applications are experiencing rapid adoption.

Future research directions for 1-Cinnamoylpyrrolidine include exploration of its chiral applications and potential in asymmetric synthesis. The compound's ability to form stable metal complexes also warrants investigation for catalytic applications. These developments position CAS 52438-21-8 as a compound of continuing interest across multiple scientific disciplines and industrial applications.